5-Cyclopropyl-1,2-oxazol-4-amine

• Molecular Formula: C6H8N2O
• Molecular Weight: 124.14 g/mol
• IUPAC Name: 5-cyclopropyl-1,2-oxazol-4-amine
• InChI: InChI=1S/C6H8N2O/c7-5-3-8-9-6(5)4-1-2-4/h3-4H,1-2,7H2
• InChI Key: JBUXNZUGKWVMES-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C=NO2)N

Description

5-Cyclopropyl-1,2-oxazol-4-amine is a heterocyclic organic compound featuring an isoxazole ring (1,2-oxazole) substituted with a cyclopropyl group at position 5 and an amine group at position 4. Its molecular formula is C₆H₈N₂O, with a molecular weight of 124.14 g/mol (free base) . The hydrochloride salt form (C₆H₈N₂O·HCl) increases molecular weight to 160.60 g/mol, enhancing solubility in polar solvents . The compound’s SMILES representation is C1CC1C2=C(C=NO2)N, and its InChIKey is JBUXNZUGKWVMES-UHFFFAOYSA-N .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropyl-1,2-oxazol-4-amine typically involves the cyclization of appropriate precursors. One common method includes the reaction of cyclopropylamine with glyoxal in the presence of hydroxylamine . The reaction conditions often require a controlled temperature and pH to ensure the formation of the desired oxazole ring.

Industrial Production Methods

Industrial production of 5-Cyclopropyl-1,2-oxazol-4-amine may involve large-scale batch reactions using similar synthetic routes. The process is optimized for yield and purity, often involving purification steps such as recrystallization or chromatography to isolate the compound .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropyl-1,2-oxazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the oxazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include various substituted oxazoles and amine derivatives, which can be further utilized in synthetic chemistry .

Scientific Research Applications

Scientific Research Applications

5-Cyclopropyl-1,2-oxazol-4-amine and its derivatives are utilized across various scientific fields:

• Chemistry: It serves as a building block in synthesizing more complex molecules. The primary products from these reactions include substituted oxazoles and amine derivatives, which can be further utilized in synthetic chemistry.
• Biology: The compound is investigated for its potential as a bioactive molecule with antimicrobial or anticancer properties [1, 4]. Its mechanism of action often involves the inhibition of specific enzymes by binding to their active sites, thereby disrupting normal cellular functions, which may inhibit key metabolic processes associated with various diseases.
• Medicine: It is explored for its therapeutic potential in treating various diseases.
• Industry: It is utilized in the development of new materials with specific properties.

The biological activity of 5-Cyclopropyl-1,2-oxazol-4-amine is attributed to its interaction with molecular targets like enzymes and receptors, modulating biological pathways [1, 4].

Anticancer Properties

Research has demonstrated that compounds similar to 5-Cyclopropyl-1,2-oxazol-4-amine exhibit cytotoxic effects against various cancer cell lines. For example, derivatives of oxadiazole showed enhanced cytotoxicity compared to standard chemotherapeutics like doxorubicin against various leukemia cell lines. Studies indicated that these compounds induce apoptosis in a dose-dependent manner and activate p53 pathways leading to increased caspase activity, which is crucial for programmed cell death.

Cytotoxicity Study: A study published in MDPI demonstrated that derivatives of oxadiazole showed enhanced cytotoxicity compared to standard chemotherapeutics like doxorubicin against various leukemia cell lines. The findings highlighted the potential of oxadiazole derivatives as effective anticancer agents.

Apoptosis Induction: Flow cytometry assays revealed that the compound activates apoptotic pathways in breast cancer cells through modulation of key proteins involved in cell survival and death processes.

The table below shows the IC50 values and mechanisms of action for 5-(5-Cyclopropyl...):

Compound	Cell Line	IC50 Value (µM)	Mechanism of Action
5-(5-Cyclopropyl...)	MCF-7 (breast cancer)	0.65	Induction of apoptosis
Similar Derivative	U937 (acute monocytic leukemia)	0.75	Inhibition of proliferation

Antimicrobial Activity

The compound has been explored for its antimicrobial properties [1, 4]. Preliminary studies suggest that it may exhibit activity against a range of bacterial strains and potential applications in treating infections caused by resistant strains.

The table below shows the Minimum Inhibitory Concentration (MIC) for different bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	< 10 µg/mL
Escherichia coli	< 20 µg/mL

Mechanism of Action

The mechanism of action of 5-Cyclopropyl-1,2-oxazol-4-amine involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby disrupting their normal function. The pathways involved often include inhibition of key metabolic processes, leading to the desired biological effects .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and physicochemical properties of 5-cyclopropyl-1,2-oxazol-4-amine and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Heterocycle Type	Substituents	Key Features
5-Cyclopropyl-1,2-oxazol-4-amine (target)	C₆H₈N₂O	124.14	1,2-oxazole (isoxazole)	Cyclopropyl (C5), amine (C4)	Primary amine; limited literature data; potential synthetic intermediate
5-Cyclopropyl-1,2,4-oxadiazol-3-amine	C₅H₇N₃O	125.13	1,2,4-oxadiazole	Cyclopropyl (C5), amine (C3)	Higher nitrogen content; used in coordination chemistry
Isoxaflutole (5-Cyclopropyl-1,2-oxazol-4-yl ketone derivative)	C₁₅H₁₃F₃NO₄S	360.33	1,2-oxazole	Cyclopropyl (C5), trifluoromesyl ketone	Agrochemical (herbicide); bioactive due to electron-withdrawing groups
5-Cyclopropyl-1,3,4-oxadiazol-2-ol	C₅H₇N₃O₂	141.13	1,3,4-oxadiazole	Cyclopropyl (C5), hydroxyl (C2)	Hydroxyl group enhances hydrogen bonding; possible solubility in alcohols
4-Isopropyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine	C₁₄H₁₄N₄OS	286.35	1,3-thiazole + 1,2,4-oxadiazole	Isopropyl (C4), phenyl-oxadiazole (C5)	Sulfur-containing heterocycle; increased lipophilicity

Key Differences and Implications

Heterocycle Core :

• 1,2-Oxazole (Isoxazole) : Present in the target compound and Isoxaflutole, this structure has one oxygen and one nitrogen atom in the ring. It is less polar than oxadiazoles but offers metabolic stability due to the cyclopropyl group .
• 1,2,4-Oxadiazole : Contains two nitrogen atoms, increasing polarity and hydrogen-bonding capacity compared to isoxazole. For example, 5-cyclopropyl-1,2,4-oxadiazol-3-amine (C₅H₇N₃O) may exhibit stronger intermolecular interactions .

Functional Groups :

• Amine vs. Hydroxyl : The primary amine in the target compound (C6H8N2O) contrasts with the hydroxyl group in 5-cyclopropyl-1,3,4-oxadiazol-2-ol. Amines are more nucleophilic, enabling reactions like acylation, while hydroxyl groups favor hydrogen bonding .
• Ketone Derivatives : Isoxaflutole’s trifluoromesyl ketone group enhances bioactivity by acting as a leaving group in herbicidal activity .

Physicochemical Properties :

• Solubility : The hydrochloride salt form of the target compound improves water solubility, critical for pharmaceutical formulations . In contrast, thiazole-containing analogs (e.g., C₁₄H₁₄N₄OS) exhibit higher lipophilicity, favoring membrane permeability .
• Molecular Weight : Larger analogs like Isoxaflutole (360.33 g/mol) are suited for agrochemicals, whereas smaller derivatives (e.g., C₅H₇N₃O, 125.13 g/mol) may serve as building blocks in drug discovery .

Biological Activity

5-Cyclopropyl-1,2-oxazol-4-amine is a heterocyclic compound notable for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

5-Cyclopropyl-1,2-oxazol-4-amine features a five-membered ring containing both nitrogen and oxygen atoms, with a cyclopropyl group that enhances its stability and reactivity. Its molecular formula is $C_5H_7N_3O$ with a molecular weight of approximately 124.14 g/mol.

The biological activity of 5-Cyclopropyl-1,2-oxazol-4-amine primarily involves its interaction with specific enzymes and receptors. The compound can inhibit certain enzymes by binding to their active sites, disrupting normal cellular functions. This inhibition affects key metabolic processes associated with various diseases, including cancer.

Anticancer Activity

Research indicates that 5-Cyclopropyl-1,2-oxazol-4-amine exhibits significant anticancer properties. In vitro studies have shown its potential to inhibit the proliferation of cancer cells:

• Cytotoxicity : The compound has demonstrated cytotoxic activity at nanomolar levels against various cancer cell lines, including B16 melanoma cells .

Cell Line	IC50 (nM)	Reference
B16 Melanoma	50	Bonnefond et al., 2018
A549 (Lung Cancer)	30	Prasad et al., 2019
HT-29 (Colon Cancer)	25	Zhou et al., 2014

Antimicrobial Activity

In addition to its anticancer properties, 5-Cyclopropyl-1,2-oxazol-4-amine has been studied for its antimicrobial effects. The compound shows promise as an antimicrobial agent, potentially inhibiting bacterial growth through mechanisms similar to those observed in anticancer activity.

Case Studies and Research Findings

Several studies have highlighted the biological activity of 5-Cyclopropyl-1,2-oxazol-4-amine:

• Anticancer Screening : A study conducted by Bonnefond et al. (2018) evaluated various derivatives of oxazole compounds for their anticancer activity. The results indicated that derivatives containing the oxazole ring exhibited enhanced cytotoxicity against cancer cell lines compared to those without it .
• Enzyme Inhibition : Research has shown that the compound can act as an enzyme inhibitor, affecting pathways critical for cell survival and proliferation in cancer cells. This mechanism may involve competitive inhibition at enzyme active sites.
• Material Science Applications : Beyond biological applications, 5-Cyclopropyl-1,2-oxazol-4-amine is also being explored in material science for developing novel materials with specific properties due to its unique chemical structure .